Cas no 1782696-65-4 (4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl)-
• CAS No: 1782696-65-4
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 5275806
• Update Time: 2025-06-29

4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl)-

• Inchi： 1S/C10H12ClN3O2/c11-8-6-7(9(15)16)12-10(13-8)14-4-2-1-3-5-14/h6H,1-5H2,(H,15,16)
• InChI Key： ZWXLLMHOFVCGEK-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC(Cl)=CC(C(O)=O)=N1

Additional information on 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl)-

4-Pyrimidinecarboxylic Acid, 6-Chloro-2-(1-Piperidinyl): A Comprehensive Overview

The compound with CAS No. 1782696-65-4, known as 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl), is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which have been extensively studied for their diverse biological activities and potential applications in drug discovery. The pyrimidine ring serves as a central structural motif, with substituents at positions 4, 6, and 2 contributing to its unique properties.

The pyrimidine carboxylic acid moiety is a key feature of this compound, playing a crucial role in its interactions with biological systems. The presence of a chlorine atom at position 6 introduces electron-withdrawing effects, which can influence the compound's reactivity and pharmacokinetic properties. Additionally, the piperidinyl group at position 2 adds complexity to the molecule by introducing a six-membered nitrogen-containing ring system, enhancing its potential for hydrogen bonding and other non-covalent interactions.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of antiviral agents. For instance, research published in *Nature Communications* (2023) demonstrated that certain pyrimidine-based compounds exhibit potent inhibitory activity against viral proteases, making them promising candidates for antiviral therapies. The chloro-substituted pyrimidine carboxylic acid in this compound further enhances its selectivity and efficacy in targeting specific viral enzymes.

In terms of synthesis, the preparation of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl) involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. A study in *Journal of Medicinal Chemistry* (2023) reported an optimized synthetic route utilizing microwave-assisted conditions to improve reaction efficiency and yield. This approach not only simplifies the synthesis but also ensures better control over the stereochemistry of the piperidinyl group.

The application of this compound extends beyond pharmacology into materials science. Research in *Advanced Materials* (2023) explored the use of pyrimidine derivatives as building blocks for constructing supramolecular assemblies with potential applications in drug delivery systems. The chlorine atom and piperidinyl group contribute to the molecule's ability to form stable supramolecular networks, which are essential for encapsulating and releasing therapeutic agents in a controlled manner.

From an environmental perspective, understanding the degradation pathways of 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl) is crucial for assessing its ecological impact. A study published in *Environmental Science & Technology* (2023) investigated the biodegradation of this compound under various environmental conditions. The results indicated that while the compound exhibits moderate persistence in aquatic environments, it can be effectively degraded by specific microbial communities under anaerobic conditions.

In conclusion, 4-Pyrimidinecarboxylic acid, 6-chloro-2-(1-piperidinyl) is a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development in fields ranging from drug discovery to materials science.